Cas no 1013-51-0 (2-methyl-5-nitro-1H-Imidazole-1-acetic acid methyl ester)

• Product Name: 2-methyl-5-nitro-1H-Imidazole-1-acetic acid methyl ester
• CAS No: 1013-51-0
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 1096293
• Update Time: 2024-07-27

2-methyl-5-nitro-1H-Imidazole-1-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-nitro-1H-Imidazole-1-acetic acid methyl ester
• 1H-Imidazole-1-acetic acid, 2-methyl-5-nitro-, methyl ester

• Inchi： 1S/C7H9N3O4/c1-5-8-3-6(10(12)13)9(5)4-7(11)14-2/h3H,4H2,1-2H3
• InChI Key： NVGYIYCHYCPAKA-UHFFFAOYSA-N
• SMILES： C1(C)N(CC(OC)=O)C([N+]([O-])=O)=CN=1

Computed Properties

• Exact Mass: 199.05937
• Monoisotopic Mass: 199.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 96.8A^2

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Melting Point: 140 °C
• Boiling Point: 380.3±22.0 °C(Predicted)
• PSA: 87.26
• pka: 2.01±0.34(Predicted)